![molecular formula C18H30N2O B6006182 2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol](/img/structure/B6006182.png)
2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol, also known as SKF-82958, is a selective dopamine D1 receptor agonist. It is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol involves the activation of dopamine D1 receptors in the brain. This leads to an increase in the intracellular levels of cyclic adenosine monophosphate (cAMP), which in turn activates protein kinase A (PKA). PKA then phosphorylates various downstream targets, leading to changes in neuronal activity and gene expression. The activation of dopamine D1 receptors by this compound has been shown to enhance cognitive function, improve motor function, and reduce drug-seeking behavior in animal models.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated through the activation of dopamine D1 receptors. This leads to an increase in cAMP levels, which activates PKA and downstream signaling pathways. The activation of dopamine D1 receptors by this compound has been shown to enhance cognitive function, improve motor function, and reduce drug-seeking behavior in animal models. Additionally, this compound has been shown to increase the release of acetylcholine in the prefrontal cortex, which may contribute to its cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol in lab experiments is its high selectivity for dopamine D1 receptors. This makes it a valuable tool for studying the role of dopamine in the brain. Additionally, this compound has been shown to have a long half-life, which allows for sustained activation of dopamine D1 receptors. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms.
Future Directions
There are several future directions for research on 2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol. One potential direction is to investigate its potential therapeutic effects in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to elucidate the downstream signaling pathways activated by this compound and their role in its cognitive-enhancing effects. Finally, the development of more soluble analogs of this compound could improve its utility in experimental paradigms.
Synthesis Methods
The synthesis of 2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol involves a multi-step process that includes the reaction of 1-benzyl-4-(3-methylbenzyl)piperazine with isobutyl chloroformate, followed by the reaction with ethanolamine. The final product is obtained after purification through column chromatography. The synthesis of this compound has been optimized to ensure high yield and purity of the final product.
Scientific Research Applications
2-[1-isobutyl-4-(3-methylbenzyl)-2-piperazinyl]ethanol has been widely used in scientific research for its potential applications in the treatment of various neurological disorders. It has been shown to be a potent and selective dopamine D1 receptor agonist, which makes it a valuable tool for studying the role of dopamine in the brain. Additionally, this compound has been used in preclinical studies to investigate its potential therapeutic effects in the treatment of Parkinson's disease, schizophrenia, and drug addiction.
properties
IUPAC Name |
2-[4-[(3-methylphenyl)methyl]-1-(2-methylpropyl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O/c1-15(2)12-20-9-8-19(14-18(20)7-10-21)13-17-6-4-5-16(3)11-17/h4-6,11,15,18,21H,7-10,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMYPGNJEDGFJDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCN(C(C2)CCO)CC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.